Cas no 881885-10-5 ((3Z)-3-[(3,4-Dimethoxyphenyl)methylidene]-1H-indol-2-one)

• Product Name: (3Z)-3-[(3,4-Dimethoxyphenyl)methylidene]-1H-indol-2-one
• CAS No: 881885-10-5
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• MDL: MFCD02662243
• CID: 5038044
• Update Time: 2025-06-08

(3Z)-3-[(3,4-Dimethoxyphenyl)methylidene]-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• NSC650598
• (3Z)-3-(3,4-dimethoxybenzylidene)-1,3-dihydro-2H-indol-2-one
• (3Z)-3-[(3,4-dimethoxyphenyl)methylidene]-1H-indol-2-one
• STL553884
• ST45172791
• J3.666.326J
• (Z)-3-(3,4-dimethoxybenzylidene)indolin-2-one
• 3-[(Z)-3,4-Dimethoxybenzylidene]indoline-2-one
• 3-(3,4-Dimethoxybenzylidene)-1H-indole-2(3H)-one
• (3Z)-3-[(3,4-dimethoxyphenyl)methylene]indolin-2-one
• 3-((3,4-DIM
• (3Z)-3-[(3,4-Dimethoxyphenyl)methylidene]-1H-indol-2-one

• MDL： MFCD02662243
• Inchi： 1S/C17H15NO3/c1-20-15-8-7-11(10-16(15)21-2)9-13-12-5-3-4-6-14(12)18-17(13)19/h3-10H,1-2H3,(H,18,19)/b13-9-
• InChI Key： NWARFCHBQFFBGZ-LCYFTJDESA-N
• SMILES： O=C1/C(=C\C2C=CC(=C(C=2)OC)OC)/C2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 420
• XLogP3: 2.8
• Topological Polar Surface Area: 47.6

Additional information on (3Z)-3-[(3,4-Dimethoxyphenyl)methylidene]-1H-indol-2-one

Exploring the Potential of (3Z)-3-[(3,4-Dimethoxyphenyl)methylidene]-1H-indol-2-one (CAS No. 881885-10-5) in Modern Research

The compound (3Z)-3-[(3,4-Dimethoxyphenyl)methylidene]-1H-indol-2-one, with CAS No. 881885-10-5, has garnered significant attention in the field of medicinal chemistry and organic synthesis. This indole derivative is characterized by its unique 3,4-dimethoxyphenyl substitution pattern, which contributes to its potential biological activities. Researchers are particularly interested in its Z-configuration, as this structural feature may influence its interaction with biological targets. The compound's molecular framework suggests possible applications in drug discovery, especially in the development of small-molecule inhibitors.

In recent years, the search for novel indole-based compounds has surged, driven by their diverse pharmacological properties. (3Z)-3-[(3,4-Dimethoxyphenyl)methylidene]-1H-indol-2-one stands out due to its potential role in modulating enzyme activity or receptor binding. Its methoxy groups enhance its solubility and bioavailability, making it a promising candidate for further study. Scientists are exploring its structure-activity relationship (SAR) to optimize its efficacy and selectivity.

The compound's CAS No. 881885-10-5 is frequently searched in academic databases, reflecting its relevance in pharmaceutical research. Questions like "What are the synthetic routes for (3Z)-3-[(3,4-Dimethoxyphenyl)methylidene]-1H-indol-2-one?" or "How does its Z-configuration affect biological activity?" are common among researchers. These inquiries highlight the growing interest in understanding its mechanistic pathways and potential therapeutic applications.

From a synthetic chemistry perspective, the preparation of (3Z)-3-[(3,4-Dimethoxyphenyl)methylidene]-1H-indol-2-one involves condensation reactions between indole-2-one and 3,4-dimethoxybenzaldehyde. The reaction conditions, such as temperature and catalyst choice, are critical for achieving high yield and stereoselectivity. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthesis methods for this compound.

The pharmacological potential of CAS No. 881885-10-5 extends to areas like neuroprotection and anti-inflammatory effects. Preliminary studies suggest that its indole core may interact with central nervous system (CNS) targets, sparking interest in its use for neurological disorders. Additionally, its antioxidant properties are being investigated, aligning with the current focus on oxidative stress-related diseases.

In conclusion, (3Z)-3-[(3,4-Dimethoxyphenyl)methylidene]-1H-indol-2-one (CAS No. 881885-10-5) represents a versatile scaffold in drug development. Its structural uniqueness and biological relevance make it a subject of ongoing research. As scientists continue to unravel its molecular mechanisms, this compound may pave the way for innovative therapeutic strategies.